Cas no 72752-80-8 (methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate)

• Product Name: methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate
• CAS No: 72752-80-8
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD12827780
• CID: 1071106
• PubChem ID: 12564532
• Update Time: 2025-09-18

methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate
• methyl 2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylate
• Methyl 2-oxo-3H-benzo[d]oxazole-6-carboxylate
• methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate
• J-522058
• FUJBKRLYHYJMNF-UHFFFAOYSA-N
• BDBM50249042
• Methyl 2-Oxidanylidene-3~{h}-1,3-Benzoxazole-6-Carboxylate
• FT-0681310
• CBP007
• AKOS005072819
• E78594
• CS-0317235
• FD-0742
• DTXSID20502718
• CHEMBL4087272
• XCA75280
• SCHEMBL2548767
• MFCD12827780
• Methyl 2-hydroxybenzo[d]oxazole-6-carboxylate
• methyl2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylate
• 4I8
• 72752-80-8
• DA-03245

• MDL： MFCD12827780
• Inchi： 1S/C9H7NO4/c1-13-8(11)5-2-3-6-7(4-5)14-9(12)10-6/h2-4H,1H3,(H,10,12)
• InChI Key： FUJBKRLYHYJMNF-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(C(=O)OC)=CC1=2)=O

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216-220°
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones